Cas no 637336-53-9 (methyl 4-amino-1-methyl-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-methyl-pyrazole-3-carboxylate
• CAS No: 637336-53-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD04969986
• CID: 389982
• PubChem ID: 7017722
• Update Time: 2025-08-04

methyl 4-amino-1-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-1-methyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-amino-1-methyl-, methyl ester
• methyl 4-amino-1-methylpyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylicacid,4-amino-1-methyl-,methylester(9CI)
• 4-Amino-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester
• ST093342
• methyl4-amino-1-methyl-1H-pyrazole-3-carboxylate
• UBOGPSNFKMAOPP-UHFFFAOYSA-N
• 1H-Pyrazole-3-carboxylicacid,4-amino-1-methyl-,methylester
• STK312651
• SBB022237
• KM0779
• MCULE-9
• methyl 4-amino-1-methyl-pyrazole-3-carboxylate
• FT-0728658
• 4-amino-1-methyl-1 h-pyrazole-3-carboxylic acid m ethyl ester
• AKOS000310146
• SY040439
• DTXSID00426903
• SCHEMBL1879910
• 4-amino-1-methyl-1h-pyrazole-3-carboxylic acidmethyl ester
• EN300-229714
• s10722
• CS-0055089
• AMY4864
• A868051
• 637336-53-9
• MFCD04969986
• Z1198164938
• SB38068
• DA-41839

• MDL： MFCD04969986
• Inchi： 1S/C6H9N3O2/c1-9-3-4(7)5(8-9)6(10)11-2/h3H,7H2,1-2H3
• InChI Key： UBOGPSNFKMAOPP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)N)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 0.3

Experimental Properties

• Boiling Point: 288.6℃ at 760 mmHg
• PSA: 70.14000
• LogP: 0.37010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-methyl-pyrazole-3-carboxylate

Methyl 4-Amino-1-Methyl-Pyrazole-3-Carboxylate (CAS No. 637336-53-9): An Overview

Methyl 4-amino-1-methyl-pyrazole-3-carboxylate (CAS No. 637336-53-9) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including drug discovery and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 4-amino-1-methyl-pyrazole-3-carboxylate.

Chemical Properties

Methyl 4-amino-1-methyl-pyrazole-3-carboxylate is a white crystalline solid with a molecular formula of C7H10N4O2 and a molecular weight of 182.18 g/mol. The compound is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its chemical structure consists of a pyrazole ring with an amino group at the 4-position and a methyl ester group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of methyl 4-amino-1-methyl-pyrazole-3-carboxylate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of methyl pyrazole-3-carboxylate with hydrazine hydrate to form the corresponding hydrazide, followed by treatment with formamide to introduce the amino group. Another method involves the condensation of methyl pyrazole-3-carboxylate with ammonia in the presence of a suitable catalyst. These synthetic routes are well-documented and have been optimized to achieve high yields and purity levels.

Biological Activities

Methyl 4-amino-1-methyl-pyrazole-3-carboxylate has shown promising biological activities in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This property makes it a potential candidate for the development of novel therapeutic agents for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, methyl 4-amino-1-methyl-pyrazole-3-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that this compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and asthma.

Recent Research Advancements

The field of medicinal chemistry is continually evolving, and recent advancements have shed new light on the potential applications of methyl 4-amino-1-methyl-pyrazole-3-carboxylate. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for developing new antiviral agents. The researchers found that derivatives of methyl 4-amino-1-methyl-pyrazole-3-carboxylate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Another area of active research involves the use of methyl 4-amino-1-methyl-pyrazole-3-carboxylate as a scaffold for designing small molecules that can modulate protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and targeting these interactions has emerged as a promising strategy for drug discovery. Studies have shown that derivatives of this compound can disrupt specific PPIs involved in cancer progression, making them potential candidates for cancer therapy.

Conclusion

In summary, methyl 4-amino-1-methyl-pyrazole-3-carboxylate (CAS No. 637336-53-9) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical properties, coupled with its promising biological activities, make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.